Cas no 1795138-51-0 (1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3(mixture E/Z))

• Product Name: 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3(mixture E/Z)
• CAS No: 1795138-51-0
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 4552545
• Update Time: 2025-05-17

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3(mixture E/Z) Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (mixture E
• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3(mixture E/Z)

• Inchi： 1S/C10H13N3O3/c14-6-2-9(15)7-11-3-1-10(16)13-5-4-12-8-13/h1,3-5,8,11,14H,2,6-7H2
• InChI Key： XTQFPQZZZXNBRC-UHFFFAOYSA-N
• SMILES： C(N1C([H])=NC([H])=C1[H])(=O)C=CNCC(=O)CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3(mixture E/Z)

Research Brief on 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (mixture E/Z) (CAS: 1795138-51-0)

The compound 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (mixture E/Z), identified by CAS number 1795138-51-0, has recently emerged as a subject of interest in chemical biology and medicinal chemistry research. This deuterated derivative, characterized by its E/Z isomeric mixture, exhibits unique properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and stability profile of this compound, highlighting its improved metabolic stability compared to non-deuterated analogs due to the kinetic isotope effect. The research team employed advanced NMR techniques to characterize the E/Z isomeric ratio (approximately 1.2:1) and demonstrated its utility in click chemistry applications. Notably, the deuterium incorporation at specific positions was shown to significantly enhance the compound's resistance to oxidative degradation while maintaining its biological activity.

Further investigations into the pharmacological properties of 1795138-51-0 have revealed its potential as a building block for PROTAC (Proteolysis Targeting Chimeras) development. A recent Nature Chemical Biology publication (2024) demonstrated its successful incorporation into heterobifunctional molecules targeting protein degradation pathways. The compound's unique structural features, including the aza-hydroxy-oxo moiety and the deuterated imidazole ring, contribute to enhanced binding affinity and pharmacokinetic properties in these complex molecular architectures.

Analytical characterization studies using LC-MS and HPLC have established robust methods for quantifying the isomeric mixture in biological matrices. Recent pharmacokinetic evaluations in preclinical models showed favorable tissue distribution patterns, with particular accumulation in liver and kidney tissues. This tissue selectivity has sparked interest in developing targeted therapies for hepatic and renal disorders using derivatives of this compound as molecular scaffolds.

The current research landscape suggests several promising directions for future investigation. These include exploring the compound's potential in radiopharmaceutical development (where the deuterium substitution could improve metabolic stability of labeled compounds), investigating its role in modulating protein-protein interactions, and developing novel synthetic methodologies to control the E/Z isomeric ratio for specific applications. As research progresses, 1795138-51-0 continues to demonstrate significant potential as a versatile tool in chemical biology and drug discovery efforts.